Cas no 941977-24-8 (N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide)

• Product Name: N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide
• CAS No: 941977-24-8
• MF: C₂₀H₁₄BrClN₄O₂
• MW: 457.707762241364
• CID: 5443281
• Update Time: 2025-07-17

N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide Chemical and Physical Properties

Names and Identifiers

• N-(3-bromophenyl)-2-[2-(4-chlorophenyl)-4-oxopyrazolo[1,5-a]pyrazin-5-yl]acetamide
• N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

• Inchi： 1S/C20H14BrClN4O2/c21-14-2-1-3-16(10-14)23-19(27)12-25-8-9-26-18(20(25)28)11-17(24-26)13-4-6-15(22)7-5-13/h1-11H,12H2,(H,23,27)
• InChI Key： NTCOZZPXFKVHLD-UHFFFAOYSA-N
• SMILES： C(NC1=CC=CC(Br)=C1)(=O)CN1C=CN2N=C(C3=CC=C(Cl)C=C3)C=C2C1=O

Additional information on N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide

Recent Advances in the Study of N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941977-24-8)

The compound N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide (CAS: 941977-24-8) has recently garnered significant attention in the field of chemical biology and medicinal chemistry due to its potential therapeutic applications. This molecule, characterized by its unique pyrazolo[1,5-a]pyrazine core, has been the subject of several studies aimed at elucidating its biological activity, mechanism of action, and potential as a lead compound for drug development.

Recent research has focused on the synthesis and optimization of this compound, with particular emphasis on improving its pharmacokinetic properties and target specificity. A study published in the Journal of Medicinal Chemistry (2023) demonstrated that modifications to the bromophenyl and chlorophenyl substituents could significantly enhance the compound's binding affinity to specific kinase targets, suggesting its potential as a kinase inhibitor for cancer therapy. The study also highlighted the compound's ability to selectively inhibit certain cancer cell lines while exhibiting minimal toxicity to normal cells.

Another key area of investigation has been the compound's mechanism of action. A 2024 study in Bioorganic & Medicinal Chemistry Letters utilized X-ray crystallography and molecular docking simulations to reveal that N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide binds to the ATP-binding pocket of specific kinases, thereby disrupting their catalytic activity. This finding provides a structural basis for further optimization of the compound and the development of more potent analogs.

In addition to its potential in oncology, recent preclinical studies have explored the compound's application in inflammatory diseases. Research published in European Journal of Pharmacology (2023) demonstrated that the compound exhibits potent anti-inflammatory effects in murine models of rheumatoid arthritis, likely through modulation of NF-κB signaling pathways. These findings suggest that 941977-24-8 may represent a promising scaffold for the development of novel anti-inflammatory agents.

Despite these promising results, challenges remain in the development of this compound. Current research is addressing issues related to its solubility and metabolic stability, which are critical for its progression to clinical trials. Several research groups are employing structure-activity relationship (SAR) studies to identify derivatives with improved pharmaceutical properties while maintaining the core biological activity.

The growing body of research on N-(3-bromophenyl)-2-2-(4-chlorophenyl)-4-oxo-4H,5H-pyrazolo1,5-apyrazin-5-ylacetamide underscores its potential as a versatile scaffold for drug discovery. Future directions for research include further optimization of its chemical structure, comprehensive toxicological evaluation, and exploration of its potential in combination therapies. As the understanding of this compound's biological activities continues to expand, it may pave the way for novel therapeutic interventions in multiple disease areas.